N-(4-(1-butyryl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(1-butyryl-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)acetamide, also known as BFPVA, is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. BFPVA is a pyrazole-based compound that has shown promising results in various scientific studies for its ability to inhibit certain enzymes and modulate specific biological pathways.
Scientific Research Applications
Synthesis and Characterization
Researchers have synthesized and characterized novel compounds involving pyrazole-acetamide derivatives, demonstrating the impact of hydrogen bonding on self-assembly processes. For instance, Chkirate et al. (2019) synthesized two pyrazole-acetamide derivatives and characterized them using various spectroscopic methods. They further explored the antioxidant activity of these compounds, highlighting the significance of structural analysis in understanding the properties of such derivatives (Chkirate et al., 2019).
Coordination Complexes
The study by Chkirate et al. (2019) also delved into the synthesis of coordination complexes using pyrazole-acetamide derivatives, revealing intricate supramolecular architectures through hydrogen bonding interactions. This research underscores the potential of pyrazole-acetamide derivatives in constructing coordination complexes with diverse geometries and properties.
Biological Activities
Research on pyrazole-acetamide derivatives extends into the investigation of their biological activities. For example, the antimicrobial properties of chitosan Schiff bases derived from heterocyclic moieties, including pyrazole derivatives, were examined by Hamed et al. (2020). Their study highlighted the dependency of antimicrobial activity on the type of Schiff base moiety, contributing valuable insights into the design of antimicrobial agents (Hamed et al., 2020).
properties
IUPAC Name |
N-[4-[2-butanoyl-3-(furan-2-yl)-3,4-dihydropyrazol-5-yl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c1-3-5-19(24)22-17(18-6-4-11-25-18)12-16(21-22)14-7-9-15(10-8-14)20-13(2)23/h4,6-11,17H,3,5,12H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRSMHBITGBTNPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1C(CC(=N1)C2=CC=C(C=C2)NC(=O)C)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.